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This in-depth technical guide explores the application of tungsten (W) isotopes in geological
dating, with a primary focus on the 182Hf-182W chronometer. This system is a powerful tool for
dating early Solar System events, particularly planetary core formation and differentiation,
which occurred within the first ~60 million years of its history. This guide is intended for
researchers, scientists, and professionals in geochemistry and planetary science.

Fundamental Principles of the Hafnium-Tungsten
(Hf-W) Dating System

The 182Hf-182W isotopic system is based on the beta decay of Hafnium-182 (182Hf) to
Tungsten-182 (182W) with a half-life of 8.9 million years.[1][2] This short half-life makes it an
extinct radionuclide today, meaning any primordial 182Hf has completely decayed.[1] Its utility
lies in tracing events that occurred very early in the Solar System's history when 182Hf was still
present.

The key to the Hf-W dating system is the different geochemical behavior of hafnium and
tungsten. Hafnium is a lithophile element, meaning it preferentially partitions into the silicate
mantle during planetary differentiation.[2][3] In contrast, tungsten is moderately siderophile,
causing it to preferentially partition into the metallic core.[2][3] This fractionation of Hf from W
during core formation leads to variations in the 182W/184W ratio in the silicate portions of
planetary bodies, which can be used to date the timing of this differentiation.[2][3]
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If core formation occurs early, while 182Hf is still abundant, the silicate mantle will be enriched
in Hf relative to W. The subsequent decay of 182Hf to 182W will result in a mantle with a higher
182W/184W ratio compared to undifferentiated bodies like chondritic meteorites.[1][2]
Conversely, if core formation happens later, after most of the 182Hf has already decayed, the
resulting mantle will have a 182W/184W ratio closer to the initial Solar System value.

Tungsten has five naturally occurring isotopes.[4] The abundance of 182W is influenced by the
decay of 182Hf, while other isotopes like 183W, 184W, and 186W are not.[1] Isotopic data are
typically reported as €182W, which represents the deviation in the 182W/184W ratio of a
sample from a terrestrial standard, in parts per 10,000.[1]

Applications in Geological and Planetary Science

The Hf-W system has been widely applied to date a variety of early Solar System processes:

¢ Planetary Core Formation: The primary application of Hf-W dating is to determine the
timescale of core formation in terrestrial planets and asteroids.[3][5][6] By analyzing the
€182W of mantle-derived rocks, scientists can model the timing of metal-silicate separation.

» Accretion and Differentiation of Planetesimals: Analysis of iron meteorites, which are
remnants of the cores of early planetesimals, provides precise ages for their formation and
differentiation, typically within the first 1-3 million years of the Solar System.[3][5][6][7]

o Formation of the Moon: The Hf-W isotopic compositions of lunar samples have been crucial
in constraining models for the Moon's formation, particularly the Giant Impact Hypothesis.[4]
[8][9] The nearly identical €182W of the Earth and Moon's mantles presents a significant
constraint on the conditions of the impact.[5][6]

o Early Mantle Processes: Variations in €182W within terrestrial and Martian rocks can provide
insights into early mantle differentiation processes, such as the crystallization of magma
oceans.[3]

o Late Accretion: The Hf-W system can also be used to trace the addition of chondritic material
to planetary bodies after core formation has ceased, a process known as "late veneer".[2]
[10]
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Quantitative Data Summary

The following tables summarize key quantitative data related to the Hf-W dating system.

Table 1: Isotopic Properties and Ratios

Parameter Value Reference(s)
182Hf Half-life 8.9 £ 0.1 million years [1]
Initial Solar System £€182W -3.45+0.25 [1]
Modern Bulk Silicate Earth
+1.9+0.1 [8]
(BSE) £182W
Chondritic Meteorites €182W -1.9+0.1 [1]
Initial 182Hf/180Hf of CHUR (1.018 £ 0.043) x 10-4 [4]
Table 2: Hf-W Model Ages for Planetary Bodies
Hf-W Model Age (millions
Planetary Body / Event of years after CAIl Reference(s)
formation)
Iron Meteorite Parent Bodies <1to-~3 [1][5]
Mars Accretion and Core
. ~10 [11[5][6]
Formation
Earth Accretion and Core
>34 [5][6]

Formation

Moon-Forming Impact

30 - 100 (model dependent)

[1](8]

Allende Chondrite Formation

~2.2

[1]

*CAl: Calcium-Aluminume-rich Inclusions, the first solids to form in the Solar System.

Experimental Protocols
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The high-precision measurement of tungsten isotopes requires rigorous analytical procedures
to separate tungsten from the sample matrix and to perform accurate mass spectrometry. The

following is a generalized workflow.
A. Sample Preparation and Digestion

o Sample Selection and Crushing: Select whole-rock samples or mineral separates. Crush the
samples into a fine powder in a clean environment to avoid contamination.

¢ Dissolution:

o For silicate samples, dissolve the powdered sample in a mixture of concentrated
hydrofluoric (HF) and nitric (HNO3s) acids in a sealed PFA vessel on a hotplate for several
days.[11]

o For metal samples, dissolve in a mixture of nitric (HNOs) and hydrochloric (HCI) acids.[11]
B. Chemical Separation of Tungsten

A multi-stage chromatographic process is employed to isolate tungsten from other elements
that could interfere with mass spectrometric analysis.

e Anion Exchange Chromatography (Primary Separation):

Use an anion exchange resin (e.g., Bio-Rad AG1-X8) in a column.[11][12]

o

[e]

Load the dissolved sample onto the column.

Elute matrix elements using various acid mixtures (e.g., HCI-HF).

o

Collect the fraction containing tungsten. This step also often separates Ti, Zr, and Hf
along with W.[12]

[¢]

o Extraction Chromatography (Purification):

o Further purify the tungsten fraction using extraction chromatography (e.g., with TODGA
resin).[12] This step is crucial for removing interfering elements like Ti, Zr, and Hf.
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o Atwo-step extraction may be used to first separate W from Ti and then from Zr-Hf.[12]
C. Mass Spectrometry

High-precision tungsten isotope ratio measurements are typically performed using either Multi-
Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) or Negative Thermal
lonization Mass Spectrometry (N-TIMS).

e MC-ICP-MS:
o Introduce the purified tungsten solution into the plasma source of the MC-ICP-MS.

o Measure the ion beams of the different tungsten isotopes simultaneously using multiple
Faraday cup collectors.

o Correct for instrumental mass fractionation using either an external standard (e.g., Re) or
a double-spike technique.[11][13]

e N-TIMS:

[e]

Load the purified tungsten sample onto a rhenium filament.[14]

o

Add an activator solution (e.g., containing La and Gd) to enhance ionization.[14]

[¢]

Measure the tungsten isotopes as WOs™~ ions in negative ion mode.[12][14]

[¢]

This method can achieve very high precision, with variations in 182W/184W smaller than
10 ppm being detectable.[14]

D. Data Reduction
» Correct for interferences from other elements (e.g., Os, Re, Ta) and their oxides.[14]
o Apply corrections for instrumental mass fractionation.

o Calculate the €182W values relative to a standard.

Visualizations
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The following diagrams illustrate the key processes involved in Hf-W dating.

B~ decay B~ decay
Hafnium-182 (182Hf) (t% = 8.9 Myr) (t¥2 = 114 days)
(Lithophile)

Click to download full resolution via product page

Caption: The two-stage beta decay of Hafnium-182 to Tungsten-182.
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Caption: Logical workflow of the Hf-W system in dating planetary core formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Hafnium—tungsten dating - Wikipedia [en.wikipedia.org]
. Ipi.usra.edu [Ipi.usra.edu]
. Tungsten Isotopes in Planets - PMC [pmc.ncbi.nlm.nih.gov]

. A Review of the Lunar 182Hf-182W Isotope System Research | MDPI [mdpi.com]

1
2
3
4
e 5. Tungsten Isotopes in Planets | Annual Reviews [annualreviews.org]
6. Tungsten Isotopes in Planets - PubMed [pubmed.ncbi.nlm.nih.gov]
7. researchgate.net [researchgate.net]
8. researchgate.net [researchgate.net]
9. researchgate.net [researchgate.net]

¢ 10. The tungsten isotopic composition of the Earth's mantle before the terminal
bombardment - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. hou.usra.edu [hou.usra.edu]
e 12. pubs.acs.org [pubs.acs.org]

e 13. Tungsten isotopic analysis on six geochemical reference materials using multiple
collector-ICP-mass spectrometry coupled with a rhenium-external correction technique -
Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

e 14. documents.thermofisher.com [documents.thermofisher.com]

« To cite this document: BenchChem. [Tungsten Isotope Applications in Geological Dating: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148046#tungsten-isotope-applications-in-geological-
dating]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b148046?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Hafnium%E2%80%93tungsten_dating
https://www.lpi.usra.edu/meetings/bombardment2012/pdf/4004.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398955/
https://www.mdpi.com/2075-163X/12/6/759
https://www.annualreviews.org/content/journals/10.1146/annurev-earth-063016-020037
https://pubmed.ncbi.nlm.nih.gov/30842690/
https://www.researchgate.net/publication/318149340_Tungsten_Isotopes_in_Planets
https://www.researchgate.net/publication/386144351_Tungsten_isotope_evolution_during_Earth's_formation_and_new_constraints_on_the_viability_of_accretion_simulations
https://www.researchgate.net/publication/252663007_Tungsten_Isotopes_the_Timing_of_Metal-Silicate_Fractionation_and_the_Origin_of_the_Earth_and_Moon
https://pubmed.ncbi.nlm.nih.gov/21901010/
https://pubmed.ncbi.nlm.nih.gov/21901010/
https://www.hou.usra.edu/meetings/lpsc2015/pdf/2383.pdf
https://pubs.acs.org/doi/10.1021/acs.analchem.0c02431
https://pubs.rsc.org/en/content/articlelanding/2006/ja/b607945h
https://pubs.rsc.org/en/content/articlelanding/2006/ja/b607945h
https://pubs.rsc.org/en/content/articlelanding/2006/ja/b607945h
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/an-000969-ioms-tims-triton-tungsten-an000969-em-en.pdf
https://www.benchchem.com/product/b148046#tungsten-isotope-applications-in-geological-dating
https://www.benchchem.com/product/b148046#tungsten-isotope-applications-in-geological-dating
https://www.benchchem.com/product/b148046#tungsten-isotope-applications-in-geological-dating
https://www.benchchem.com/product/b148046#tungsten-isotope-applications-in-geological-dating
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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